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Compound of Interest

Compound Name: 3-Ethoxy-1,2-propanediol

Cat. No.: B054293

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 3-Ethoxy-1,2-propanediol (CAS RN: 1874-62-0), a versatile glycerol derivative.
This document is intended to be a valuable resource for researchers, scientists, and
professionals in drug development and other scientific fields who utilize this compound in their
work.

Core Physical Properties

3-Ethoxy-1,2-propanediol, also known as Glycerol 1-Ethyl Ether, is a colorless, viscous, and
stable hygroscopic liquid.[1][2][3] It is miscible with water, ethanol, and various organic
solvents.[1][2][3] The key physical and chemical characteristics of 3-Ethoxy-1,2-propanediol
are summarized in the table below, providing a clear and concise reference for laboratory and
development applications.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b054293?utm_src=pdf-interest
https://www.benchchem.com/product/b054293?utm_src=pdf-body
https://www.benchchem.com/product/b054293?utm_src=pdf-body
https://www.guidechem.com/question/what-is-3-ethoxy-1-2-propanedi-id119789.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7457766.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7457766_EN.htm
https://www.guidechem.com/question/what-is-3-ethoxy-1-2-propanedi-id119789.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7457766.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7457766_EN.htm
https://www.benchchem.com/product/b054293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Units Conditions
Molecular Formula C5H1203

Molecular Weight 120.15 g/mol

Density 1.063 g/mL at 25 °C
Boiling Point 222 °C

Flash Point 110-113 °C

Refractive Index 1.441 at 20 °C

Miscible with water

and ethanol. Slightly

Solubility ]
soluble in Chloroform
and Methanol.
Colorless to light
Appearance o
yellow, clear liquid/oil
pKa 13.69 + 0.20 Predicted

Experimental Protocols for Property Determination

The following section outlines the standard experimental methodologies that can be employed
to determine the key physical properties of 3-Ethoxy-1,2-propanediol.

Density Measurement

The density of liquid samples like 3-Ethoxy-1,2-propanediol is accurately determined using a
vibrating tube densimeter.[4] This method is based on measuring the change in the oscillation
frequency of a U-shaped tube when it is filled with the sample. The instrument is first calibrated
using two standards of known density, typically dry air and pure water. The sample is then
introduced into the thermostated measurement cell, and its density is calculated from the
measured oscillation period. For a viscous liquid, it is crucial to ensure the sample is free of air
bubbles before measurement.

Boiling Point Determination
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The boiling point is determined by heating the liquid and observing the temperature at which
the vapor pressure of the liquid equals the external pressure. For a precise measurement, an
ebulliometer is used. The liquid is heated in a flask equipped with a reflux condenser and a
calibrated thermometer or a temperature probe placed in the vapor phase above the liquid
surface. The boiling point is recorded when the temperature stabilizes while the liquid is boiling
steadily.

Flash Point Measurement

The flash point is determined using a closed-cup tester, such as a Pensky-Martens or
Cleveland open-cup apparatus. The sample is heated at a slow, constant rate in a cup. A small
flame is periodically passed over the surface of the liquid. The flash point is the lowest
temperature at which the vapors above the liquid ignite momentarily upon the application of the
ignition source.

Refractive Index Measurement

The refractive index is measured using a refractometer, typically an Abbé refractometer. A small
drop of the liquid is placed on the prism of the instrument. The refractometer measures the
angle at which light is bent as it passes from the prism to the sample. The measurement is
temperature-dependent, so the prism temperature is controlled, usually at 20°C, using a water
bath.

Solubility Assessment

The solubility of 3-Ethoxy-1,2-propanediol in various solvents is determined by the equilibrium
saturation method. A known amount of the solvent is placed in a thermostated vessel, and the
solute (3-Ethoxy-1,2-propanediol) is added in small increments with constant stirring until a
saturated solution is formed, indicated by the presence of undissolved solute. The
concentration of the dissolved solute is then determined by a suitable analytical technique,
such as gas chromatography or by gravimetric analysis after solvent evaporation. For
miscibility determination, visual inspection of the mixture at different compositions is performed.

Experimental Workflow

The logical workflow for the characterization of the physical properties of 3-Ethoxy-1,2-
propanediol is illustrated in the following diagram.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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